BIX-01338 Hydrate
BIX-01338 Hydrate
Brand Name:
Vulcanchem
CAS No.:
1228184-65-3
VCID:
VC0108792
InChI:
InChI=1S/C32H24F3N3O6.H2O/c1-43-24-13-6-21(7-14-24)30(42)44-25-11-2-19(3-12-25)16-17-38-27-15-8-22(29(40)41)18-26(27)36-31(38)37-28(39)20-4-9-23(10-5-20)32(33,34)35;/h2-15,18H,16-17H2,1H3,(H,40,41)(H,36,37,39);1H2
SMILES:
COC1=CC=C(C=C1)C(=O)OC2=CC=C(C=C2)CCN3C4=C(C=C(C=C4)C(=O)O)N=C3NC(=O)C5=CC=C(C=C5)C(F)(F)F.O
Molecular Formula:
C₃₂H₂₄F₃N₃O₆ • H₂O
Molecular Weight:
603.541802
BIX-01338 Hydrate
CAS No.: 1228184-65-3
Reference Standards
VCID: VC0108792
Molecular Formula: C₃₂H₂₄F₃N₃O₆ • H₂O
Molecular Weight: 603.541802
| CAS No. | 1228184-65-3 |
|---|---|
| Product Name | BIX-01338 Hydrate |
| Molecular Formula | C₃₂H₂₄F₃N₃O₆ • H₂O |
| Molecular Weight | 603.541802 |
| IUPAC Name | 1-[2-[4-(4-methoxybenzoyl)oxyphenyl]ethyl]-2-[[4-(trifluoromethyl)benzoyl]amino]benzimidazole-5-carboxylic acid;hydrate |
| Standard InChI | InChI=1S/C32H24F3N3O6.H2O/c1-43-24-13-6-21(7-14-24)30(42)44-25-11-2-19(3-12-25)16-17-38-27-15-8-22(29(40)41)18-26(27)36-31(38)37-28(39)20-4-9-23(10-5-20)32(33,34)35;/h2-15,18H,16-17H2,1H3,(H,40,41)(H,36,37,39);1H2 |
| SMILES | COC1=CC=C(C=C1)C(=O)OC2=CC=C(C=C2)CCN3C4=C(C=C(C=C4)C(=O)O)N=C3NC(=O)C5=CC=C(C=C5)C(F)(F)F.O |
| Synonyms | 1-[2-[4-[(4-Methoxybenzoyl)oxy]phenyl]ethyl]-2-[[4-(trifluoromethyl)benzoyl]amino]-1H-Benzimidazole-5-carboxylic Acid Hydrate |
| PubChem Compound | 71311908 |
| Last Modified | Nov 11 2021 |
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